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Compound of Interest

Compound Name:
1-Hexyl-3-methylimidazolium

chloride

Cat. No.: B070133 Get Quote

This guide provides an overview of the core physicochemical properties of 1-Hexyl-3-
methylimidazolium chloride, an ionic liquid with applications in various scientific fields. The

information is intended for researchers, scientists, and professionals in drug development and

other scientific disciplines who utilize ionic liquids in their work.

Physicochemical Properties
1-Hexyl-3-methylimidazolium chloride, often abbreviated as [HMIM]Cl, is an organic salt. It is

classified as an ionic liquid, meaning it is a salt that is liquid below 100 °C. Its properties, such

as its behavior as a short-chain cationic surfactant in aqueous solutions, make it a subject of

interest in various chemical applications.[1]

Quantitative Data Summary
The fundamental molecular properties of 1-Hexyl-3-methylimidazolium chloride are

summarized in the table below for easy reference.
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Property Value

Molecular Formula C10H19ClN2[2][3][4]

Molecular Weight 202.72 g/mol [2][3][4][5]

CAS Number 171058-17-6[3][4][5]

Melting Point -3 °C[5]

Density 1.04 g/cm³ (at 26 °C)[5]

Molecular Structure and Components
The structure of 1-Hexyl-3-methylimidazolium chloride consists of a 1-hexyl-3-

methylimidazolium cation and a chloride anion. The cation is composed of an imidazolium ring

substituted with a hexyl group and a methyl group at the nitrogen atoms.

1-Hexyl-3-methylimidazolium Cation

Anion

Imidazolium Ring

Hexyl Group
N-substitution

Methyl GroupN-substitution

Chloride (Cl-)

1-Hexyl-3-methylimidazolium chloride

comprises

1-Hexyl-3-methylimidazolium Cationcomprises

Click to download full resolution via product page

Caption: Logical relationship of the components of 1-Hexyl-3-methylimidazolium chloride.
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Experimental Protocols
This technical guide focuses on the fundamental physicochemical properties of 1-Hexyl-3-
methylimidazolium chloride. Detailed experimental protocols for the synthesis or analysis of

this compound are beyond the scope of this document. For such procedures, researchers are

encouraged to consult specialized literature in synthetic organic chemistry and analytical

chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b070133?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b070133?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

